4-cyano-N-(cyclopropylmethyl)benzamide

• IUPAC Name: 4-cyano-N-(cyclopropylmethyl)benzamide
• InChI: InChI=1S/C12H12N2O/c13-7-9-3-5-11(6-4-9)12(15)14-8-10-1-2-10/h3-6,10H,1-2,8H2,(H,14,15)
• InChI Key: BLENXEJWDNFWOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C2=CC=C(C=C2)C#N
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol

Description

4-Cyano-N-(cyclopropylmethyl)benzamide is a benzamide derivative characterized by a cyano group at the para position of the benzene ring and a cyclopropylmethyl substituent on the amide nitrogen. This compound is of interest in medicinal chemistry due to its structural versatility, which allows for modifications that enhance binding to biological targets such as soluble epoxide hydrolase (sEH) . Its synthesis typically involves coupling 4-cyanobenzoic acid derivatives with cyclopropylmethylamine, followed by purification via column chromatography or recrystallization .

Comparison with Similar Compounds

Comparison with Structural Analogs

The biological and physicochemical properties of 4-cyano-N-(cyclopropylmethyl)benzamide are influenced by substituent variations. Below is a detailed comparison with similar benzamide derivatives:

Substituent Effects on Binding Affinity

• 4-Cyano-N-[(1S,2R)-2-Phenylcyclopropyl]benzamide: This analog replaces the cyclopropylmethyl group with a stereospecific phenylcyclopropyl moiety. Molecular docking studies (PDB ID: 3ANS) suggest enhanced sEH inhibition due to π-π interactions between the phenyl group and hydrophobic pockets in the enzyme’s active site .
• 4-Cyano-N-(2-Fluorophenyl)benzamide (C${14}$H$9$FN$_2$O): The fluorine atom introduces electronegativity, improving solubility but reducing hydrophobic interactions. Its molecular weight (240.23 g/mol) and hydrogen-bonding capacity differ significantly from the parent compound .
• This compound (C${13}$H$9$N$_3$O) has a molecular weight of 223.24 g/mol and is explored for kinase inhibition .

Tables

Table 1: Structural Comparison of Key Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Application
4-Cyano-N-(cyclopropylmethyl)benzamide	C${12}$H${12}$N$_2$O	214.26	Cyclopropylmethyl	sEH inhibition
4-Cyano-N-(2-fluorophenyl)benzamide	C${14}$H$9$FN$_2$O	240.23	2-Fluorophenyl	Solubility studies
4-Cyano-N-(pyridin-3-yl)benzamide	C${13}$H$9$N$_3$O	223.24	Pyridin-3-yl	Kinase inhibition